1,1-Dimethoxy-1,2-dihydronaphtho[1,8-bc]silole

• CAS No.: 54321-30-1
• Molecular Formula: C13H14O2Si
• Molecular Weight: 230.33 g/mol
• IUPAC Name: 2,2-dimethoxy-2-silatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaene
• InChI: InChI=1S/C13H14O2Si/c1-14-16(15-2)9-11-7-3-5-10-6-4-8-12(16)13(10)11/h3-8H,9H2,1-2H3
• InChI Key: RXJBBOWYQIJIAK-UHFFFAOYSA-N
• Canonical SMILES: CO[Si]1(CC2=CC=CC3=C2C1=CC=C3)OC

Description

1,1-Dimethoxy-1,2-dihydronaphtho[1,8-bc]silole is a chemical compound that belongs to the class of siloles, which are silicon-containing heterocycles

Preparation Methods

The synthesis of 1,1-Dimethoxy-1,2-dihydronaphtho[1,8-bc]silole typically involves the annulation of naphthols with various reagents. One common method is the cycloaddition reaction, which can be carried out under different conditions, such as chemical, photochemical, and electrochemical methods . Industrial production methods may involve large-scale cycloaddition reactions using optimized catalysts and reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1,1-Dimethoxy-1,2-dihydronaphtho[1,8-bc]silole undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield silanols or siloxanes, while reduction reactions may produce silanes .

Scientific Research Applications

1,1-Dimethoxy-1,2-dihydronaphtho[1,8-bc]silole has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex silicon-containing compounds. In biology and medicine, it may be explored for its potential biological activities and pharmacological properties. In industry, this compound can be used in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs) .

Mechanism of Action

The mechanism of action of 1,1-Dimethoxy-1,2-dihydronaphtho[1,8-bc]silole involves its interaction with molecular targets and pathways within a given system. The specific molecular targets and pathways depend on the context in which the compound is used. For example, in organic electronics, the compound may interact with electron transport pathways to enhance the performance of electronic devices .

Comparison with Similar Compounds

1,1-Dimethoxy-1,2-dihydronaphtho[1,8-bc]silole can be compared with other similar compounds, such as 1,1-dimethyl-2,3,4,5-tetraphenylsilole and 1,1,2,2-tetramethyl-3,4,5,6-tetraphenyl-1,2-disila-3,5-cyclohexadiene. These compounds share similar structural features but differ in their electronic properties and reactivity. The uniqueness of this compound lies in its specific substitution pattern and the presence of methoxy groups, which can influence its chemical behavior and applications .